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Compound of Interest

Compound Name: Sordarin sodium

Cat. No.: B1324554 Get Quote

An In-depth Technical Guide to Sordarin Sodium
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Sordarin sodium, a potent

antifungal agent. It details its chemical properties, mechanism of action, and relevant

experimental protocols for its study.

Chemical and Physical Properties
Sordarin sodium is the sodium salt of Sordarin, an antifungal metabolite isolated from

Sordaria araneosa.[1][2] It is a tetracyclic diterpene glycoside.
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Property Value References

CAS Number 463356-00-5 [3]

Molecular Formula C₂₇H₃₉NaO₈

Molecular Weight 514.58 g/mol

Appearance White to off-white solid

Solubility

Soluble in water (≤10 mg/mL)

and DMSO (10 mg/mL). Also

soluble in ethanol and

methanol.

Storage
Store at -20°C, sealed and

away from moisture.

Mechanism of Action: Inhibition of Fungal Protein
Synthesis
Sordarin sodium exerts its antifungal activity by specifically inhibiting protein synthesis in

susceptible fungi. Its molecular target is the elongation factor 2 (eEF2), a key protein in the

translation elongation cycle.

The mechanism involves the following key steps:

Binding to eEF2: Sordarin binds to eEF2 when it is complexed with the ribosome.

Stabilization of the eEF2-Ribosome Complex: This binding stabilizes the eEF2-ribosome

complex, effectively freezing the elongation cycle.

Blocking Translocation: By stabilizing this complex, Sordarin sodium prevents the eEF2-

mediated translocation of peptidyl-tRNA from the A-site to the P-site on the ribosome.

Diphthamide Dependence: The function of Sordarin sodium is dependent on the presence

of diphthamide, a unique post-translationally modified histidine residue on eEF2.
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This targeted action on the fungal translation machinery results in a potent and selective

antifungal effect, with minimal impact on mammalian protein synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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